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Cat. No.: B077691

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,6-Dimethoxyhexane (CAS No. 13179-98-1) is a diether of hexane-1,6-diol. It serves as a
versatile chemical intermediate and building block in organic synthesis. Its physical properties
are critical for its application in various chemical processes, including its use as a solvent or a
reactant in the synthesis of more complex molecules. This guide provides a comprehensive
overview of the core physical properties of 1,6-dimethoxyhexane, details generalized
experimental protocols for their determination, and presents a logical workflow for these
characterizations.

Core Physical and Chemical Properties

The fundamental properties of 1,6-dimethoxyhexane are summarized below. These values
are essential for handling, process design, and reaction modeling.

Data Presentation: Summary of Physical Properties
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Property Value Units Notes / Reference
Molecular Formula CsH1s02 [1112]1[3]
Molecular Weight 146.23 g/mol [1112][3]
Colorless to almost
Appearance o [11[2]
colorless clear liquid
N ) at standard
Boiling Point 182-183 °C
pressure[4]
Density 0.851 g/mL at 25 °C[4]
Refractive Index
1.415 at 20 °C[4]
(n_D?>)
Flash Point 69 /157 °C/°F [4]
Vapor Pressure 211 mmHg at 25 °C[4]
Melting Point Joback Calculated
224.38 (-48.77) K (°C)
(Calculated) Property[5]
Purity >97.0 % (GC) [1][2]
A measure of
XLogP3 (Calculated) 1.83960 ] o
lipophilicity[4]
Topological Polar
polod 18.5 A2 [4]

Surface Area

Experimental Protocols for Property Determination

The following sections describe generalized, standard laboratory protocols for determining the

key physical properties of liquid compounds like 1,6-dimethoxyhexane.

Determination of Density

The density of a liquid can be accurately determined using a pycnometer or a graduated

cylinder and a precision balance.

o Objective: To measure the mass per unit volume of 1,6-dimethoxyhexane.
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e Apparatus: Pycnometer (or 10 mL graduated cylinder), electronic balance (accurate to
+0.001 g), thermometer, and a temperature-controlled water bath.

e Procedure (Pycnometer Method):
o Clean and thoroughly dry the pycnometer.
o Weigh the empty pycnometer on the electronic balance and record its mass (ma).

o Fill the pycnometer with distilled water of a known temperature (e.g., 25 °C) and weigh it
again to determine the mass of the water (m_water). The volume of the pycnometer (V)
can be calculated using the known density of water at that temperature.

o Empty and dry the pycnometer completely.
o Fill the pycnometer with 1,6-dimethoxyhexane, ensuring no air bubbles are present.

o Place the filled pycnometer in a water bath set to the desired temperature (e.g., 25 °C) to
allow it to equilibrate.

o Weigh the pycnometer filled with the sample and record its mass (mz).
o The mass of the 1,6-dimethoxyhexane is calculated as (mz - ma).

o The density (p) is then calculated using the formula: p = (mz2 - m1) / V.[6][7][8]

Determination of Boiling Point

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure. A common laboratory method is the capillary
tube method.[9][10]

e Objective: To determine the temperature at which 1,6-dimethoxyhexane boils at
atmospheric pressure.

o Apparatus: Thiele tube or MelTemp apparatus, thermometer, a small test tube, a capillary
tube (sealed at one end), and a heating source (oil bath or heating block).[11]
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e Procedure:

Attach a small test tube containing 0.5-1 mL of 1,6-dimethoxyhexane to a thermometer.

o

o Place a small capillary tube, with its sealed end facing upwards, inside the test tube
submerged in the liquid.

o Immerse the assembly in an oil bath or place it in a heating apparatus.
o Heat the apparatus gently and observe the capillary tube.

o As the temperature approaches the boiling point, a rapid and continuous stream of
bubbles will emerge from the open end of the capillary tube.

o Stop heating and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
just begins to enter the capillary tube.[9][10] Record this temperature.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a
characteristic property. It is measured using a refractometer.

e Objective: To measure the refractive index of 1,6-dimethoxyhexane.

o Apparatus: Abbe refractometer, constant temperature circulating bath, light source (typically
a sodium lamp, 589 nm), and a dropper.

e Procedure:

[¢]

Calibrate the Abbe refractometer using a standard sample with a known refractive index
(e.q., distilled water).

[¢]

Ensure the prism surfaces of the refractometer are clean and dry.

Connect the refractometer to a circulating water bath set to a constant temperature (e.g.,
20 °C).

[e]
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[e]

Using a clean dropper, place a few drops of 1,6-dimethoxyhexane onto the lower prism.

o

Close the prisms firmly.

[¢]

Adjust the instrument until the boundary line between the light and dark fields is sharp and
centered in the crosshairs of the eyepiece.

[¢]

Read the refractive index value directly from the instrument's scale.[12][13][14]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a liquid sample like 1,6-dimethoxyhexane.
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Caption: Workflow for Physical Property Characterization.
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Conclusion

This technical guide has detailed the key physical properties of 1,6-dimethoxyhexane,
providing a valuable resource for its safe handling and use in research and development. The
outlined experimental protocols offer a standardized approach for the verification of these
properties, ensuring data accuracy and reproducibility. The provided workflow visualizes the
logical sequence from sample acquisition to final reporting, emphasizing a systematic approach
to chemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Physical Properties of 1,6-
Dimethoxyhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077691#physical-properties-of-1-6-
dimethoxyhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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